N-(2-hydroxyphenyl)-2-naphthalenesulfonamide

• Molecular Formula: C16H13NO3S
• Molecular Weight: 299.3 g/mol
• IUPAC Name: N-(2-hydroxyphenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C16H13NO3S/c18-16-8-4-3-7-15(16)17-21(19,20)14-10-9-12-5-1-2-6-13(12)11-14/h1-11,17-18H
• InChI Key: QGKZSWOBGSWBBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC=CC=C3O

Description

N-(2-hydroxyphenyl)-2-naphthalenesulfonamide is a useful research compound. Its molecular formula is C16H13NO3S and its molecular weight is 299.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask with a stirrer was charged with 10.9 g of 2-aminophenol, 10.1 g of triethylamine and 100 ml of acetone, and a solution of 22.7 g of 2-naphthalenesulfonyl chloride in 50 ml of acetone was dropwise added with cooling with ice over 30 minutes. After completion of the addition, the reaction mixture was stirred at room temperature for 2 hours and then poured into 500 ml of ice water. A precipitated crystal was recovered by filtration and washed with water. The obtained crystal was recrystallized from ethyl acetate/n-hexane mixed solvents, to give 15.0 g of an end product. Melting point 136.0° C.